Cas no 1955506-77-0 (benzyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate)

• Product Name: benzyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate
• CAS No: 1955506-77-0
• MF: C₁₄H₁₈FNO₄S
• MW: 315.360426425934
• MDL: MFCD28968467
• CID: 5153240
• PubChem ID: 122236022
• Update Time: 2025-05-24

benzyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-[(fluorosulfonyl)methyl]-, phenylmethyl ester
• benzyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate

• MDL： MFCD28968467
• Inchi： 1S/C14H18FNO4S/c15-21(18,19)11-13-7-4-8-16(9-13)14(17)20-10-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2
• InChI Key： YZTMTUVCNFFNOF-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC(CS(F)(=O)=O)C1

Additional information on benzyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate

Benzyl 3-(Fluorosulfonyl)methylpiperidine-1-carboxylate: A Comprehensive Overview

Benzyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate, also known by its CAS number CAS No: 1955506-77-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a piperidine ring, a fluorosulfonyl group, and a benzyl carboxylate moiety, making it a versatile platform for further chemical modifications and biological evaluations.

The synthesis of benzyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate involves a series of carefully designed reactions that highlight the importance of stereochemistry and functional group compatibility. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, which are critical factors for its use in preclinical trials. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the production process.

One of the most intriguing aspects of this compound is its pharmacological profile. Preclinical studies have demonstrated that benzyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate exhibits potent activity against various disease targets, including cancer and neurodegenerative disorders. The fluorosulfonyl group, in particular, has been shown to enhance the compound's bioavailability and stability, making it a promising candidate for drug delivery systems.

In terms of structural analysis, the piperidine ring serves as a rigid scaffold that provides spatial arrangement for the other substituents. The benzyl carboxylate group not only enhances solubility but also acts as a bioisostere for other functional groups, offering flexibility in drug design. The fluorosulfonyl group introduces electronic effects that can modulate the compound's interaction with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular docking studies on benzyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate. These studies have provided insights into its binding modes with key proteins, shedding light on its mechanism of action. Furthermore, in vitro assays have confirmed its ability to inhibit specific pathways associated with diseases, reinforcing its potential therapeutic value.

The development of novel derivatives based on benzyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate is an active area of research. Scientists are exploring substitutions at various positions on the piperidine ring to optimize potency and selectivity. For instance, replacing the fluorine atom with other halogens or introducing additional functional groups has been shown to alter the compound's pharmacokinetic properties.

In conclusion, benzyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, combined with promising preclinical results, positions it as a strong candidate for further exploration in drug discovery pipelines.